Cas no 436086-86-1 (3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid)

• Product Name: 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid
• CAS No: 436086-86-1
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD03446669
• CID: 331374
• PubChem ID: 3151587
• Update Time: 2025-11-02

3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-fluoro-a-phenyl-
• 3-(4-FLUORO-PHENYL)-2-PHENYL-PROPIONIC ACID
• 3-(4-fluorophenyl)-2-phenylpropanoic acid
• 3-(4-fluorophenyl)-2-phenylpropanoicacid
• 3-(4-Fluorophenyl)-2-phenyl-propionic acid
• LS-01061
• HMS2839P16
• SMR000523151
• 436086-86-1
• DTXSID90389957
• Z1263547141
• SR-01000317584-1
• HMS1557H15
• MLS001212137
• EN300-6474607
• FT-0676752
• BB 0240595
• AKOS000302836
• 3-(4-Fluorophenyl)-2-phenylpropanoic acid, AldrichCPR
• BRD-A13889877-001-10-7
• Oprea1_386946
• CHEMBL1303691
• CS-0216911
• MFCD03446669
• SR-01000317584
• TimTec1_008265
• AKOS016342068
• SCHEMBL4664796
• 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid

• MDL： MFCD03446669
• Inchi： 1S/C15H13FO2/c16-13-8-6-11(7-9-13)10-14(15(17)18)12-4-2-1-3-5-12/h1-9,14H,10H2,(H,17,18)
• InChI Key： LVJVEADPGHXUKQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.09000
• Monoisotopic Mass: 244.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 346.6°Cat760mmHg
• Flash Point: 163.4°C
• PSA: 37.30000
• LogP: 3.23660

3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid

Comprehensive Guide to 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid (CAS 436086-86-1): Properties, Applications, and Market Insights

3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid (CAS 436086-86-1) is a fluorinated organic compound with growing significance in pharmaceutical and chemical research. This phenylpropionic acid derivative features a unique molecular structure combining fluoro-substituted aromatic rings, making it valuable for drug development and specialty chemical applications. The compound's dual aromatic system and carboxylic acid functionality contribute to its versatile reactivity profile.

The global market for fluorinated pharmaceutical intermediates like 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid has shown consistent growth, driven by increasing demand for targeted drug therapies and precision medicine approaches. Researchers particularly value this compound for its potential in developing non-steroidal anti-inflammatory drug (NSAID) analogs and metabolic modulators. Recent studies suggest possible applications in enzyme inhibition and receptor modulation, though these require further clinical validation.

From a chemical perspective, 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid demonstrates interesting structure-activity relationships. The fluoro substitution at the para position significantly influences the compound's electronic properties and biological activity. This modification enhances metabolic stability compared to non-fluorinated analogs, a feature increasingly important in modern medicinal chemistry and drug design.

Manufacturers of 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid typically employ multi-step organic synthesis routes, often starting from readily available phenylacetic acid derivatives. The production process requires careful control of reaction conditions and purification steps to achieve high purity levels demanded by pharmaceutical applications. Current research explores more efficient catalytic methods and green chemistry approaches to synthesize this valuable intermediate.

Analytical characterization of CAS 436086-86-1 typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control and research applications. Recent advancements in analytical instrumentation have improved detection sensitivity for this compound and its potential metabolic products.

In formulation science, 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid presents both opportunities and challenges. The compound's lipophilic character influences its solubility profile, requiring careful consideration in drug delivery system design. Researchers are investigating various salt forms and co-crystals to optimize its physicochemical properties for different therapeutic applications.

The regulatory landscape for fluorinated pharmaceutical intermediates continues to evolve, with particular attention to process impurities and genotoxic risk assessment. Manufacturers of 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid must comply with increasingly stringent quality standards and documentation requirements, especially when supplying to regulated markets.

Emerging applications for CAS 436086-86-1 include potential use in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's aromatic stacking capability and hydrogen bonding potential make it interesting for molecular recognition studies and supramolecular chemistry applications. These cutting-edge applications align with current trends in targeted protein degradation and chemical biology.

Storage and handling of 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid require standard precautions for organic acids. The compound should be kept in airtight containers under controlled humidity conditions to maintain stability. While not classified as highly hazardous, proper laboratory practices should be followed when working with this material.

The future outlook for 3-(4-Fluoro-phenyl)-2-phenyl-propionic Acid appears promising, with potential expansions into new therapeutic areas and material science applications. As research continues to uncover novel uses for fluorinated building blocks, compounds like CAS 436086-86-1 will likely maintain their importance in both academic and industrial settings.